Cas no 1708208-26-7 (6,7-Diethoxy-2-(pyrrolidin-3-yl)-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 6,7-Diethoxy-2-(pyrrolidin-3-yl)-1,2,3,4-tetrahydroisoquinoline
• CAS No: 1708208-26-7
• MF: C₁₇H₂₆N₂O₂
• MW: 290.4005
• CID: 5060260
• Update Time: 2025-05-20

6,7-Diethoxy-2-(pyrrolidin-3-yl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 6,7-Diethoxy-2-(pyrrolidin-3-yl)-1,2,3,4-tetrahydroisoquinoline
• 6,7-Diethoxy-2-pyrrolidin-3-yl-1,2,3,4-tetrahydro-isoquinoline

• Inchi： 1S/C17H26N2O2/c1-3-20-16-9-13-6-8-19(15-5-7-18-11-15)12-14(13)10-17(16)21-4-2/h9-10,15,18H,3-8,11-12H2,1-2H3
• InChI Key： VDMWFSPJIWXZQE-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C([H])([H])[H])C1=C(C([H])=C2C(=C1[H])C([H])([H])N(C([H])([H])C2([H])[H])C1([H])C([H])([H])N([H])C([H])([H])C1([H])[H])OC([H])([H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 326
• XLogP3: 2.2
• Topological Polar Surface Area: 33.7

Additional information on 6,7-Diethoxy-2-(pyrrolidin-3-yl)-1,2,3,4-tetrahydroisoquinoline

6,7-Diethoxy-2-(pyrrolidin-3-yl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 1708208-26-7): A Comprehensive Overview

6,7-Diethoxy-2-(pyrrolidin-3-yl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 1708208-26-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of tetrahydroisoquinoline derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of both diethoxy and pyrrolidin-3-yl substituents makes this molecule particularly interesting for researchers exploring novel therapeutic agents.

The structural uniqueness of 6,7-Diethoxy-2-(pyrrolidin-3-yl)-1,2,3,4-tetrahydroisoquinoline lies in its fused ring system, which combines a tetrahydroisoquinoline core with a pyrrolidine moiety. This combination is often sought after in medicinal chemistry due to its potential to interact with various biological targets. Recent studies have highlighted its relevance in the development of central nervous system (CNS) targeting drugs, a hot topic in contemporary pharmaceutical research.

One of the most frequently searched questions about this compound is: "What are the potential applications of 6,7-Diethoxy-2-(pyrrolidin-3-yl)-1,2,3,4-tetrahydroisoquinoline in drug development?" Researchers are particularly interested in its role as a scaffold for neuroactive compounds. The pyrrolidine ring, a common feature in many bioactive molecules, contributes to its ability to cross the blood-brain barrier, making it a promising candidate for CNS drug design.

In terms of chemical properties, 6,7-Diethoxy-2-(pyrrolidin-3-yl)-1,2,3,4-tetrahydroisoquinoline exhibits moderate solubility in organic solvents, which is crucial for its handling in laboratory settings. Its molecular weight and logP value suggest favorable pharmacokinetic properties, another reason why it's gaining traction in preclinical studies. These characteristics align well with current trends in small molecule drug discovery, a field that continues to grow exponentially.

The synthesis of 6,7-Diethoxy-2-(pyrrolidin-3-yl)-1,2,3,4-tetrahydroisoquinoline typically involves multi-step organic reactions, with the Pictet-Spengler reaction being a common approach. This aspect is particularly relevant to synthetic chemists searching for "efficient synthetic routes for tetrahydroisoquinoline derivatives", a popular query in chemical databases. The diethoxy groups in the molecule offer opportunities for further functionalization, making it a versatile intermediate in organic synthesis.

Market-wise, the demand for 6,7-Diethoxy-2-(pyrrolidin-3-yl)-1,2,3,4-tetrahydroisoquinoline has been steadily increasing, particularly from pharmaceutical research companies and academic institutions. This growth mirrors the broader trend in specialty chemicals for drug discovery, where unique heterocyclic compounds are increasingly valued. The compound's CAS number (1708208-26-7) serves as a crucial identifier for procurement and regulatory purposes.

From a safety perspective, while 6,7-Diethoxy-2-(pyrrolidin-3-yl)-1,2,3,4-tetrahydroisoquinoline is not classified as hazardous under standard regulations, proper laboratory handling procedures should always be followed. This includes using appropriate personal protective equipment and working in well-ventilated areas, considerations that are increasingly important in today's research environments.

The future prospects for 6,7-Diethoxy-2-(pyrrolidin-3-yl)-1,2,3,4-tetrahydroisoquinoline appear promising, especially in light of growing interest in neurological disorder treatments and psychoactive drug research. Its structural features make it a potential candidate for further investigation in these areas, which are currently among the most searched topics in medicinal chemistry. As research continues, we can expect to see more publications and patents involving this interesting compound.

For researchers interested in obtaining 6,7-Diethoxy-2-(pyrrolidin-3-yl)-1,2,3,4-tetrahydroisoquinoline, it's important to note that several specialty chemical suppliers now list this compound in their catalogs. The availability of such building blocks significantly accelerates drug discovery efforts, particularly in academic and industrial settings focused on central nervous system targets.

In conclusion, 6,7-Diethoxy-2-(pyrrolidin-3-yl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 1708208-26-7) represents an important member of the tetrahydroisoquinoline family with significant potential in pharmaceutical applications. Its unique structure, combined with growing interest in CNS-active compounds, positions it as a molecule worth watching in coming years. As the field of medicinal chemistry continues to evolve, compounds like this will undoubtedly play a crucial role in the development of new therapeutic agents.